10.1039/B804593C | Copper-containing monodisperse mesoporous silica nanospheres by a smart one-step approach†

Copper-containing monodisperse mesoporous silica nanospheres by a smart one-step approach†

Chemical Communications Pub Date: 2008-06-09 DOI: 10.1039/B804593C

Abstract

Copper-containing mesoporous silica spheres of size in the colloidal range with perfect conservation of pore-ordering, shape and monodispersity and high intra-pore metal dispersion were prepared via a new one-step synthesis and functionalisation route.

Copper-containing monodisperse mesoporous silica nanospheres by a smart one-step approach†

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